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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the selective immunoproteasome inhibitor KZR-
504 with other proteases, supported by available experimental data. KZR-504 is a potent and

highly selective inhibitor of the low molecular mass polypeptide 2 (LMP2 or β1i), a catalytic

subunit of the immunoproteasome. The immunoproteasome is a specialized form of the

proteasome found in hematopoietic cells and in other cells in response to inflammatory signals,

playing a crucial role in the immune system. The selectivity of protease inhibitors is a critical

factor in their therapeutic potential, as off-target activity can lead to undesirable side effects.

Executive Summary
KZR-504, a peptide epoxyketone, demonstrates exceptional selectivity for its primary target,

the LMP2 (β1i) subunit of the immunoproteasome. This selectivity is evident when compared to

other subunits of both the immunoproteasome and the constitutively expressed proteasome.

While specific quantitative data on the cross-reactivity of KZR-504 with a broad panel of non-

proteasome proteases is not widely available in the public domain, the chemical class of

peptide epoxyketones is generally recognized for its low reactivity against other protease

families, such as serine and cysteine proteases. A related compound developed by Kezar Life

Sciences, KZR-616, has been reported to show no inhibition of a wide range of proteases at

concentrations up to 10 µM, suggesting a similar favorable safety profile for KZR-504.
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The immunoproteasome is involved in processing antigens for presentation by MHC class I

molecules and in the regulation of cytokine production. By selectively inhibiting the LMP2

subunit, KZR-504 can modulate these immune responses.
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Protease Inhibitor Cross-Reactivity Profiling Workflow

Start: Test Compound (KZR-504)

Primary Target Assay
(e.g., LMP2 activity)

Proteasome Subunit Panel
(ProCISE Assay)

Broad Protease Panel
(Serine, Cysteine, etc.)

Data Analysis
(IC50 Determination)

Generate Selectivity Profile

End: Cross-Reactivity Assessment
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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